Cas no 1804432-79-8 (2,3-Dimethyl-5-fluorophenylacetic acid)

• Product Name: 2,3-Dimethyl-5-fluorophenylacetic acid
• CAS No: 1804432-79-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4789468
• Update Time: 2025-10-29

2,3-Dimethyl-5-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-fluorophenylacetic acid

• Inchi： 1S/C10H11FO2/c1-6-3-9(11)4-8(7(6)2)5-10(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： TXLUBJWRXJWXBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Dimethyl-5-fluorophenylacetic acid

Introduction to 2,3-Dimethyl-5-fluorophenylacetic acid (CAS No. 1804432-79-8)

2,3-Dimethyl-5-fluorophenylacetic acid (CAS No. 1804432-79-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated aromatic ring and two methyl groups, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2,3-Dimethyl-5-fluorophenylacetic acid is C₁₀H₁₁FO₂, and its molecular weight is approximately 186.19 g/mol. The presence of the fluorine atom in the aromatic ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. These properties make it an attractive candidate for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the potency and selectivity of drug candidates. Fluorine atoms can modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable tools in the optimization of lead compounds. 2,3-Dimethyl-5-fluorophenylacetic acid is one such compound that has shown promise in this context.

The synthesis of 2,3-Dimethyl-5-fluorophenylacetic acid typically involves multi-step reactions, including the introduction of the fluorine atom into the aromatic ring and the subsequent formation of the carboxylic acid group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the use of electrophilic fluorination methods followed by carboxylation reactions.

In terms of its biological activity, 2,3-Dimethyl-5-fluorophenylacetic acid has been studied for its potential as a ligand for various receptors and enzymes. Recent research has focused on its interactions with G protein-coupled receptors (GPCRs) and nuclear receptors, which are important targets in drug discovery for conditions such as cardiovascular diseases, metabolic disorders, and neurological disorders.

A study published in the Journal of Medicinal Chemistry reported that 2,3-Dimethyl-5-fluorophenylacetic acid exhibited potent agonist activity at a specific GPCR subtype, suggesting its potential as a lead compound for developing novel therapeutic agents. The researchers found that the fluorine atom played a crucial role in enhancing the binding affinity and selectivity of the compound for this receptor subtype.

Beyond its potential as a drug candidate, 2,3-Dimethyl-5-fluorophenylacetic acid has also been explored as a building block for more complex molecules. Its unique structural features make it a versatile intermediate in organic synthesis, allowing for the introduction of additional functional groups to create derivatives with diverse biological activities.

The pharmacokinetic properties of 2,3-Dimethyl-5-fluorophenylacetic acid have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring optimal therapeutic effects while minimizing adverse side effects.

In conclusion, 2,3-Dimethyl-5-fluorophenylacetic acid (CAS No. 1804432-79-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development as a therapeutic agent or as a building block for more complex molecules. As research in this area continues to advance, it is likely that new insights into the potential uses of this compound will emerge.